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Compound of Interest

Compound Name: Pelirine

Cat. No.: B15589895

Disclaimer: Publicly available research on the specific mechanisms of Pelirine in inhibiting the
NF-kB pathway is limited. This guide provides a comprehensive overview based on the
available information and outlines standard experimental protocols used to investigate such
interactions. The detailed quantitative data and specific experimental methodologies for
Pelirine are not extensively documented in peer-reviewed literature at the time of this writing.

Introduction to Pelirine

Pelirine is an alkaloid compound isolated from the roots of Rauvolfia verticillata[1]. It is
identified by the Chemical Abstracts Service (CAS) number 30435-26-8 and has a molecular
formula of C21H26N203[1].

Chemical Structure of Pelirine:

Molecular Formula: C21H26N203[1]

Molecular Weight: 354.5 g/mol [1]

IUPAC Name: 15-ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-
diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one[1]

SMILES: CC=C1CN(C2CC3=C(C(=0)CC1C2CO)NC4=C3C=C(C=C4)0C)C[1]
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The NF-kB Signaling Pathway: A Key Regulator of
Inflammation

The Nuclear Factor-kappa B (NF-kB) family of transcription factors are critical regulators of
immune and inflammatory responses, cell proliferation, and survival. In most unstimulated cells,
NF-kB dimers are kept in an inactive state in the cytoplasm by a family of inhibitor proteins,
most notably Inhibitor of kBa (IkBa).

Upon stimulation by various signals, such as pro-inflammatory cytokines (e.g., TNF-a) or
pathogen-associated molecular patterns (PAMPS), a cascade of events is initiated, leading to
the activation of the kB kinase (IKK) complex. IKK then phosphorylates IkBa, tagging it for
ubiquitination and subsequent degradation by the proteasome. The degradation of IkBa
exposes a nuclear localization signal (NLS) on the NF-kB p65 subunit, allowing the p65/p50
heterodimer to translocate into the nucleus. In the nucleus, NF-kB binds to specific DNA
sequences in the promoter regions of target genes, leading to the transcription of pro-
inflammatory cytokines, chemokines, and other mediators of inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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